5-hydroxy-4-oxo-1H-pyrimidine-6-carboxamide

• IUPAC Name: 5-hydroxy-4-oxo-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C5H5N3O3/c6-4(10)2-3(9)5(11)8-1-7-2/h1,9H,(H2,6,10)(H,7,8,11)
• InChI Key: UAMMIALSNIFKRY-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=O)C(=C(N1)C(=O)N)O
• Molecular Formula: C5H5N3O3
• Molecular Weight: 155.11 g/mol

Description

The compound with the identifier “5-hydroxy-4-oxo-1H-pyrimidine-6-carboxamide” is a chemical entity that has garnered interest in various fields of scientific research. This compound is known for its unique chemical structure and properties, which make it valuable for a range of applications in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-hydroxy-4-oxo-1H-pyrimidine-6-carboxamide involves a series of chemical reactions that require specific reagents and conditions. The exact synthetic route can vary, but it typically involves the following steps:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the final product.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and pH, to ensure the desired chemical transformations occur.

Purification: After the reactions are complete, the product is purified using techniques such as chromatography or recrystallization to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic route to maximize yield and minimize costs. Industrial production methods may include:

Batch Processing: The reactions are carried out in large batches, with careful monitoring of reaction conditions to ensure consistency.

Continuous Processing: In some cases, continuous processing methods are used to produce the compound more efficiently.

Quality Control: Rigorous quality control measures are implemented to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

5-hydroxy-4-oxo-1H-pyrimidine-6-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different chemical properties.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions, such as:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Catalysts: Catalysts like palladium on carbon or platinum may be used to facilitate certain reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation Products: Oxidation can yield products with additional oxygen-containing functional groups.

Reduction Products: Reduction can produce compounds with fewer oxygen atoms and more hydrogen atoms.

Substitution Products: Substitution reactions result in compounds with different functional groups compared to the original compound.

Scientific Research Applications

5-hydroxy-4-oxo-1H-pyrimidine-6-carboxamide has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: In biological research, this compound is used to study cellular processes and biochemical pathways.

Medicine: The compound has potential therapeutic applications and is studied for its effects on various diseases.

Industry: this compound is used in industrial processes, such as the production of pharmaceuticals and specialty chemicals.

Mechanism of Action

The mechanism of action of 5-hydroxy-4-oxo-1H-pyrimidine-6-carboxamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the observed effects.